2.2-Bis(hydroxymethyl)propionic acid 2.2-Bis(hydroxymethyl)propionic acid 3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid, also known as 2, 2-bis(me-OH)-propionic acid or dihydroxymethyl propionic acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. 3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa).
Brand Name: Vulcanchem
CAS No.: 4767-03-7
VCID: VC0145961
InChI: InChI=1S/C5H10O4/c1-5(2-6,3-7)4(8)9/h6-7H,2-3H2,1H3,(H,8,9)
SMILES: CC(CO)(CO)C(=O)O
Molecular Formula: C5H10O4
Molecular Weight: 134.13 g/mol

2.2-Bis(hydroxymethyl)propionic acid

CAS No.: 4767-03-7

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VCID: VC0145961

Molecular Formula: C5H10O4

Molecular Weight: 134.13 g/mol

2.2-Bis(hydroxymethyl)propionic acid - 4767-03-7

CAS No. 4767-03-7
Product Name 2.2-Bis(hydroxymethyl)propionic acid
Molecular Formula C5H10O4
Molecular Weight 134.13 g/mol
IUPAC Name 3-hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid
Standard InChI InChI=1S/C5H10O4/c1-5(2-6,3-7)4(8)9/h6-7H,2-3H2,1H3,(H,8,9)
Standard InChIKey PTBDIHRZYDMNKB-UHFFFAOYSA-N
SMILES CC(CO)(CO)C(=O)O
Canonical SMILES CC(CO)(CO)C(=O)O
Melting Point 190.0 °C
Physical Description DryPowde
Description 3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid, also known as 2, 2-bis(me-OH)-propionic acid or dihydroxymethyl propionic acid, belongs to the class of organic compounds known as beta hydroxy acids and derivatives. Beta hydroxy acids and derivatives are compounds containing a carboxylic acid substituted with a hydroxyl group on the C3 carbon atom. 3-Hydroxy-2-(hydroxymethyl)-2-methylpropanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa).
Synonyms 2,2-bis(hydroxymethyl)-propionic acid
2,2-bis(Me-OH)-propionic acid
dihydroxymethyl propionic acid
dimethylolpropionic acid
PubChem Compound 78501
Last Modified Nov 11 2021
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